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In the intricate landscape of modern drug development, the focus often lies on the active
pharmacophore or the targeting moiety, such as an antibody. However, the true efficacy of
many advanced therapeutics, including Antibody-Drug Conjugates (ADCs) and Proteolysis
Targeting Chimeras (PROTACS), is critically dependent on the linker that connects these
components. 15-(tert-Butoxy)-15-oxopentadecanoic acid is a premier example of such a
critical architectural element.[1][2] It is a bifunctional, non-cleavable linker predominantly used
to synthesize and optimize complex therapeutic molecules.[1]

This guide, intended for researchers, chemists, and drug development professionals, provides
a comprehensive overview of 15-(tert-Butoxy)-15-oxopentadecanoic acid. We will delve into
its physicochemical properties, explore a representative synthetic pathway, and detail its pivotal
applications in ADC and PROTAC technologies, supported by step-by-step experimental
workflows and mechanistic diagrams.

Physicochemical Properties and Identification
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15-(tert-Butoxy)-15-oxopentadecanoic acid is a long-chain aliphatic dicarboxylic acid
monoester. The presence of a terminal carboxylic acid and a tert-butyl protected ester at the
opposing end provides its bifunctional character. The tert-butyl group serves as a common
protecting group for the carboxylic acid, which can be removed under acidic conditions, while
the free carboxylic acid allows for conjugation to other molecules. It is typically a white to off-
white solid at room temperature.[1][3]

Table 1: Key Physicochemical Data

Property Value Source(s)
CAS Number 905302-42-3 [11[2]141[5][6]
Molecular Formula C19H3604 [1][2][4][6]
Molecular Weight 328.49 g/mol [1112]15]16]
Appearance White to off-white solid [1][3]

Boiling Point 431.1 £ 18.0 °C at 760 mmHg [11[3114]
Density 1.0+ 0.1 g/cm3 [11[3114]

Pentadecanedioic acid,
Synonyms ) [1114]
mono(1,1-dimethylethyl) ester

0O=C(0)CCCCCCCCCCCcece
SMILES [2][7]
(=0)OC(C)(C)C

BDHAQLJIDYZFGNC-
INChl Key [6]
UHFFFAOYSA-N

Synthesis and Chemical Logic

The synthesis of 15-(tert-Butoxy)-15-oxopentadecanoic acid is hot commonly detailed in
primary academic literature, as it is primarily a commercial building block. However, a plausible
and chemically sound synthetic route can be devised from its precursor, 15-
hydroxypentadecanoic acid[8], or more directly from pentadecanedioic acid. The core
challenge lies in the selective mono-esterification of the dicarboxylic acid.
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Representative Synthetic Workflow

The following diagram and protocol illustrate a logical pathway for the synthesis, starting from
the widely available pentadecanedioic acid. The key step is the mono-protection of one
carboxylic acid group as a tert-butyl ester, leaving the other free for subsequent conjugation

(Pentadecanedioic Aci(D

Acetic Anhydride, Heat
Activation of one carboxyl group
(e.g., anhydride formation)

tert-Butanol, Pyridine

reactions.

Reaction with tert-Butanol

cid/Base Extraction

Workup and Purification
(Chromatography)

:
( )

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 15-(tert-Butoxy)-15-oxopentadecanoic acid.

Detailed Experimental Protocol (Representative)

Disclaimer:This protocol is a representative example based on established chemical principles
and has not been independently validated. All lab work should be conducted under appropriate

safety protocols.
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e Anhydride Formation: In a round-bottom flask, suspend pentadecanedioic acid (1 equivalent)
in an excess of acetic anhydride. Heat the mixture at reflux for 2-3 hours to form the cyclic
anhydride intermediate. Monitor the reaction by TLC or IR spectroscopy (disappearance of
the broad O-H stretch of the carboxylic acid).

« Esterification: Cool the reaction mixture to room temperature and remove the excess acetic
anhydride under reduced pressure. Dissolve the resulting crude anhydride in a suitable
anhydrous solvent (e.g., Dichloromethane).

¢ To the solution, add tert-butanol (1.1 equivalents) and a non-nucleophilic base such as
pyridine (1.2 equivalents) to catalyze the ring-opening of the anhydride.

 Stir the reaction at room temperature for 12-24 hours. The pyridine will catalyze the attack of
the tert-butanol on one of the carbonyls, leading to the desired mono-ester.

o Workup: Quench the reaction by adding dilute hydrochloric acid to neutralize the pyridine.
Extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer
sequentially with water and brine.

 Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the
solvent in vacuo. The crude product is then purified using flash column chromatography on
silica gel to isolate the pure 15-(tert-Butoxy)-15-oxopentadecanoic acid.

Core Applications in Drug Development

The primary utility of this molecule is as a non-cleavable, alkyl-chain linker in the construction
of ADCs and PROTACSs.[1][2][5] The long 14-carbon chain provides spatial separation between
the two conjugated moieties, which is often crucial for maintaining their biological activity.

Application in Antibody-Drug Conjugates (ADCs)

ADCs are a class of targeted therapies designed to deliver a potent cytotoxic payload directly
to cancer cells by linking it to a monoclonal antibody that recognizes a tumor-specific antigen.
The linker is a critical component that ensures the stability of the conjugate in circulation and
influences its therapeutic index.
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15-(tert-Butoxy)-15-oxopentadecanoic acid serves as a stable, non-cleavable linker. This
means the cytotoxic drug is only released upon the complete lysosomal degradation of the
entire antibody-linker-drug complex inside the target cell. This mechanism minimizes premature

drug release and associated off-target toxicity.

Conjugation Workflow
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Caption: General workflow for incorporating the linker into an ADC.
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Application in Proteolysis Targeting Chimeras
(PROTACS)

PROTACSs are revolutionary heterobifunctional molecules that co-opt the cell's own protein
disposal machinery—the ubiquitin-proteasome system—to selectively degrade disease-causing
proteins.[2][5] A PROTAC consists of three parts: a ligand that binds to the target protein, a
ligand for an E3 ubiquitin ligase, and a linker connecting them.

15-(tert-Butoxy)-15-oxopentadecanoic acid is an ideal alkyl-chain linker for PROTAC
synthesis.[1][2] The length and flexibility of the linker are paramount for allowing the PROTAC
to successfully bind both the target protein and the E3 ligase simultaneously, forming a
productive ternary complex. This complex formation is the prerequisite for the ubiquitination
and subsequent proteasomal degradation of the target protein.
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Caption: Mechanism of action for a PROTAC utilizing an alkyl linker.

Conclusion and Future Outlook

15-(tert-Butoxy)-15-oxopentadecanoic acid is more than just a chemical reagent; it is a
fundamental tool enabling the design and synthesis of highly specific and potent next-
generation therapeutics. Its role as a stable, non-cleavable linker with optimal length is central
to the success of numerous ADC and PROTAC development programs. As the fields of
targeted protein degradation and antibody-drug conjugates continue to evolve, the demand for
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well-characterized, high-purity linkers like this will only intensify. Future research will likely focus
on developing linkers with even more refined properties, such as controlled flexibility and
solubility, to further optimize the efficacy and safety profiles of these complex and promising
drugs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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